1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid

• Molecular Formula: C16H24N4O4
• Molecular Weight: 336.39 g/mol
• IUPAC Name: 5-cyclopropyl-1-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]triazole-4-carboxylic acid
• InChI: InChI=1S/C16H24N4O4/c1-16(2,3)24-15(23)19-8-6-11(7-9-19)20-13(10-4-5-10)12(14(21)22)17-18-20/h10-11H,4-9H2,1-3H3,(H,21,22)
• InChI Key: LJQWYTDJBGIIRQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)N2C(=C(N=N2)C(=O)O)C3CC3

Description

Key Structural Features:

• Spiro Junction : The piperidine and pyrrolo[2,1-c]triazole systems share a quaternary carbon, creating a rigid, three-dimensional framework.
• Boc Group : The tert-butyl ether (C(CH₃)₃) and carbonyl (C=O) groups confer steric bulk and influence solubility.
• Triazole-Cyclopropyl Linkage : The cyclopropyl ring introduces strain, potentially enhancing reactivity, while the carboxylic acid enables hydrogen bonding.

The SMILES notation (O=C(C1CN2C=NN=C2C13CCN(CC3)C(OC(C)(C)C)=O)O) confirms the connectivity, with the piperidine (N1C2CCN(CC2)C(OC(C)(C)C)=O) fused to the triazole (C=NN=C2C1).

Preparation Methods

Starting Material and Initial Functionalization

The synthesis begins with 4-piperidine carboxylic acid as the core precursor. According to patent CN102351780A, the initial step involves reacting 4-piperidine carboxylic acid with di-tert-butyl dicarbonate (Boc anhydride) in an alkaline medium, such as sodium hydroxide or sodium carbonate, to afford 1-tert-butoxycarbonyl-4-piperidine carboxylic acid (Boc-protected piperidine derivative). This step is crucial for selectively protecting the nitrogen atom to prevent undesired reactions during subsequent steps.

Reaction conditions:

• Solvent: Tetrahydrofuran (THF) or similar aprotic solvent
• Base: Sodium hydroxide or sodium carbonate
• Molar ratio: I (4-piperidine carboxylic acid) to Boc anhydride approximately 1:1.1
• Temperature: Ambient to slightly elevated (around 25-40°C)

Conversion to Amide or Ester Derivatives

Further functionalization involves converting the protected acid into an amide or ester intermediate, facilitating subsequent cyclization or substitution reactions. This step often employs reagents like N,O-dimethylhydroxylamine hydrochloride, as described in patent CN102351780A, to generate intermediates suitable for cyclization.

Formation of the Triazole Ring

Azide-Alkyne Cycloaddition (Huisgen 1,3-Dipolar Cycloaddition)

The key step in constructing the 1,2,3-triazole ring involves a click chemistry approach, typically a Huisgen cycloaddition between an azide and an alkyne. The azide precursor is introduced via substitution on the piperidine ring or as a separate intermediate, while the alkyne component is introduced through alkylation or acylation.

Reaction conditions:

• Catalyst: Copper(I) catalysts (e.g., CuSO₄ with sodium ascorbate)
• Solvent: Tertiary alcohols or polar aprotic solvents
• Temperature: Mild (room temperature to 60°C)
• Outcome: Formation of the 1,2,3-triazole ring fused to the piperidine core

Functionalization of the Triazole

Post-cycloaddition, the triazole ring can be functionalized at the 4-position with carboxylic acid groups via oxidation or amidation, depending on the desired final structure. This step is often optimized to maximize yield and purity.

Introduction of the Cyclopropyl Group

Cyclopropylation of the Triazole or Adjacent Positions

The cyclopropyl group at the 5-position is introduced through a cyclopropylation reaction . This can be achieved via:

• Carbene transfer reactions , using diazocompounds or Simmons–Smith reagents, to add the cyclopropyl group onto the aromatic or heterocyclic ring system.
• Alternatively, alkylation of a suitable precursor with cyclopropyl-containing reagents under palladium catalysis.

Reaction conditions:

• Reagents: Diethylzinc and cyclopropyl iodide or diazomethane derivatives
• Catalyst: Copper or palladium complexes
• Solvent: Dichloromethane or other inert solvents
• Temperature: Controlled, often below room temperature to prevent side reactions

Final Coupling and Deprotection

Coupling of the Piperidine and Triazole Moieties

The protected piperidine derivative is coupled with the cyclopropyl-triazole intermediate through amide bond formation, typically employing coupling reagents such as HATU , EDC , or DCC in the presence of a base like DIPEA.

Deprotection of the Boc Group

The final step involves removing the Boc protecting group under acidic conditions, such as treatment with trifluoroacetic acid (TFA), to yield the free amine in the target compound.

Data Table: Summary of Key Reaction Conditions

Step	Reaction	Reagents	Solvent	Temperature	Yield / Notes
1	Boc protection of 4-piperidine carboxylic acid	Di-tert-butyl dicarbonate, NaOH	THF	25-40°C	>98% purity, 75% yield
2	Azide-alkyne cycloaddition	CuSO₄, sodium ascorbate	Tertiary alcohol	Room temp	High regioselectivity
3	Cyclopropylation	Cyclopropyl iodide, diethylzinc	Dichloromethane	-20°C to 0°C	Controlled addition
4	Coupling	HATU/EDC, DIPEA	DMF	Room temp	Efficient amide formation
5	Boc deprotection	TFA	-	Room temp	Complete removal

Chemical Reactions Analysis

Types of Reactions

1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Halogenating agents like thionyl chloride or nucleophiles like amines.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction may yield alcohols or amines.

Scientific Research Applications

1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid has several scientific research applications:

Medicinal Chemistry: The compound is studied for its potential as a pharmacophore in drug design, particularly for targeting specific enzymes or receptors.

Organic Synthesis: It serves as a building block for the synthesis of more complex molecules, including natural products and pharmaceuticals.

Material Science: The compound’s unique structure makes it a candidate for the development of novel materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism of action of 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may act as an inhibitor or activator, depending on its binding affinity and the nature of the target. The triazole ring is known to participate in hydrogen bonding and π-π interactions, which can enhance its binding to the target site.

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below highlights key structural differences, molecular formulas, and properties of the target compound and analogous derivatives:

Compound Name	Substituents (Triazole Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Features	References
Target Compound : 1-{1-[(tert-Butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid	1: Boc-piperidin-4-yl 4: COOH 5: Cyclopropyl	C17H24N4O4*	348.40*	High hydrophobicity (cyclopropyl), rigid triazole core	-
1-{1-[(tert-Butoxy)carbonyl]piperidin-4-yl}-1H-1,2,3-triazole-5-carboxylic acid	1: Boc-piperidin-4-yl 5: COOH	C13H20N4O4	296.33	Lacks cyclopropyl; carboxylic acid at position 5
1-{1-[(tert-Butoxy)carbonyl]piperidin-3-yl}-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxylic acid	1: Boc-piperidin-3-yl 4: COOH 5: Difluoromethyl	C14H20F2N4O4	346.33	Difluoromethyl enhances electronegativity and metabolic stability
1-{1-[(tert-Butoxy)carbonyl]azetidin-3-yl}-5-methyl-1H-1,2,3-triazole-4-carboxylic acid	1: Boc-azetidin-3-yl 4: COOH 5: Methyl	C13H20N4O4*	296.33*	Azetidine (4-membered ring) increases ring strain and flexibility
1-(4-tert-Butylphenyl)-5-propyl-1H-1,2,3-triazole-4-carboxylic acid	1: 4-tert-Butylphenyl 4: COOH 5: Propyl	C16H21N3O2	287.36	Aromatic substituent alters π-π interactions

*Calculated based on structural analysis due to absence of explicit data.

Biological Activity

1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its biological properties, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

The compound's molecular formula is $C_{15}H_{24}N_{4}O_{4}$, with a molecular weight of 324.38 g/mol. It contains a triazole ring, which is known for its diverse biological activities, including antimicrobial and anticancer properties.

Antimicrobial Activity

Triazole derivatives are widely recognized for their antimicrobial properties. Research indicates that compounds similar to 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid exhibit significant activity against various pathogens.

Table 1: Antimicrobial Activity of Triazole Compounds

Compound	Pathogen	IC50 (µM)
6e	Mycobacterium tuberculosis	40.32
6a	Staphylococcus aureus	15.00
6h	Escherichia coli	22.50

The above table summarizes findings from studies evaluating the antimicrobial efficacy of related triazole compounds. Notably, compound 6e shows promising results against Mycobacterium tuberculosis, indicating potential for further development as an anti-tubercular agent .

Anticancer Activity

The triazole scaffold has been associated with anticancer properties. Studies demonstrate that derivatives can induce apoptosis in cancer cells and inhibit tumor growth.

Table 2: Anticancer Activity Against Various Cell Lines

Compound	Cell Line	IC50 (µM)
47f	HCT-116 (Colon Carcinoma)	6.2
47e	T47D (Breast Cancer)	27.3

These findings suggest that the compound may exert cytotoxic effects on specific cancer cell lines, making it a candidate for further investigation in cancer therapy .

The precise mechanism by which 1-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}-5-cyclopropyl-1H-1,2,3-triazole-4-carboxylic acid exerts its biological effects is still under investigation. However, it is hypothesized that the triazole moiety interacts with biological targets such as enzymes or receptors involved in cell signaling pathways.

Case Studies

• Study on Antitubercular Activity : A series of substituted triazoles were synthesized and tested against Mycobacterium tuberculosis. Among them, compounds with structural similarities to our target compound showed promising activity with IC90 values ranging from 3.73 to 40.32 µM .
• Cytotoxicity Evaluation : The cytotoxic effects of triazole derivatives were assessed on human embryonic kidney cells (HEK-293). Notably, most compounds demonstrated low toxicity levels, indicating a favorable safety profile for potential therapeutic applications .